Glycyl-L-phenylalanine 2-naphthylamide

• CAS No.: 21438-66-4
• Product Name: Glycyl-L-phenylalanine 2-naphthylamide
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: (2S)-2-[(2-aminoacetyl)amino]-N-naphthalen-2-yl-3-phenylpropanamide
• Standard InChI: InChI=1S/C21H21N3O2/c22-14-20(25)24-19(12-15-6-2-1-3-7-15)21(26)23-18-11-10-16-8-4-5-9-17(16)13-18/h1-11,13,19H,12,14,22H2,(H,23,26)(H,24,25)/t19-/m0/s1
• Standard InChIKey: YABDXPBHLDPMOA-IBGZPJMESA-N
• Isomeric SMILES: C1=CC=C(C=C1)C[C@@H](C(=O)NC2=CC3=CC=CC=C3C=C2)NC(=O)CN
• SMILES: C1=CC=C(C=C1)CC(C(=O)NC2=CC3=CC=CC=C3C=C2)NC(=O)CN
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)NC2=CC3=CC=CC=C3C=C2)NC(=O)CN
• Appearance: Assay:≥95%A crystalline solid
• Description: Cathepsin C is a lysosomal cysteine protease with broad exopeptidase activity that progressively removes dipeptides from various protein and polypeptides substrates. Aside from its role in post-translational processing, cathepsins may also participate in apoptotic signaling pathways by targeting cytosolic caspases and proapoptotic proteins. Gly-Phe-β-naphthylamide is a substrate of cathepsin C that accumulates within the lysosome. Hydrolysis by cathepsin C degrades Gly-Phe-β-naphthylamide into fragments that do not easily diffuse through the lysosomal membrane, leading to a loss of lysosome membrane integrity. This compound has been used to study intralysosomal hydrolysis, lysosomal membrane permeability, and the function of cathepsin C. At 50 μM, Gly-Phe-β-naphthylamide can inhibit the cathepsin-dependent activation of caspase-8.
• Synonyms: Glycyl-N-2-naphthalenyl-L-phenylalaninamide; α-(2-Aminoacetamido)-N-2-naphthyl-L- hydrocinnamamide; L-Glycylphenyl-N-2-naphthyl; Glycyl-L-phenylalanine-β-naphthylamide
• PubChem Compound: 152423
• Last Modified: Nov 11 2021